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Compound of Interest

Compound Name: Hexaaquaaluminum(III) bromate

Cat. No.: B081225 Get Quote

For researchers and professionals in drug development and chemical synthesis, the choice of

an oxidizing or brominating agent is critical to reaction outcomes. This guide provides a

detailed comparison of hexaaquaaluminum(III) bromate and potassium bromate, two such

reagents. However, a comprehensive review of scientific literature and chemical databases

reveals a significant disparity in available information. While potassium bromate is a well-

documented and widely used reagent, detailed experimental data regarding the synthesis,

properties, and applications of hexaaquaaluminum(III) bromate in synthetic chemistry is

notably absent.

Therefore, this guide will primarily focus on the extensive data available for potassium bromate,

offering a thorough overview of its properties and applications. The limited available information

on hexaaquaaluminum(III) bromate will be presented, highlighting the current knowledge gap.

Hexaaquaaluminum(III) Bromate: An Overview
Hexaaquaaluminum(III) bromate, with the chemical formula --INVALID-LINK--₃, is the

hydrated salt of aluminum and bromic acid. Publicly accessible chemical databases provide

basic information about this compound.

Table 1: Physical and Chemical Properties of Hexaaquaaluminum(III) Bromate
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Property Value

Chemical Formula Al(BrO₃)₃

Molecular Weight 410.69 g/mol [1]

IUPAC Name aluminum tribromate[1]

Synonyms
Hexaaquaaluminum(III) bromate, Aluminum

bromate[1]

Despite its formal identification, there is a lack of published experimental data on the synthesis,

reactivity, and application of hexaaquaaluminum(III) bromate as an oxidizing or brominating

agent in organic synthesis. This significant gap in the scientific literature prevents a direct, data-

driven comparison with potassium bromate.

Potassium Bromate: A Well-Established Reagent
Potassium bromate (KBrO₃) is a strong oxidizing agent that has been extensively studied and

utilized in various chemical transformations.[2][3][4]

Synthesis of Potassium Bromate
Potassium bromate can be synthesized through two primary methods:

Reaction of Bromine with Potassium Hydroxide: This method involves passing bromine gas

through a hot solution of potassium hydroxide. The reaction proceeds as follows:

3Br₂ + 6KOH → KBrO₃ + 5KBr + 3H₂O[4]

Electrolysis of Potassium Bromide: Electrolysis of an aqueous solution of potassium bromide

also yields potassium bromate.[3][4] Due to the lower solubility of potassium bromate at low

temperatures, it can be separated from the more soluble potassium bromide by cooling the

solution.[3]

Experimental Protocol: Synthesis of Potassium Bromate via Electrolysis

A detailed experimental protocol for the synthesis of potassium bromate via the electrolysis of

potassium bromide is available and can be adapted for laboratory use.[5] This process typically
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involves the use of graphite or platinum electrodes and a controlled current.[5] The resulting

potassium bromate can be purified by recrystallization to remove any remaining potassium

bromide.[5]

Properties of Potassium Bromate
Table 2: Physical and Chemical Properties of Potassium Bromate

Property Value

Chemical Formula KBrO₃

Molar Mass 167.00 g/mol [3]

Appearance White crystalline powder[3][4]

Density 3.27 g/cm³[3][4]

Melting Point 350 °C (decomposes at 370 °C)[3][4]

Solubility in water 6.91 g/100 mL (20 °C)[3]

Standard Electrode Potential (E°) 1.5 volts[2]

Potassium bromate is a powerful oxidizing agent, with a standard electrode potential of 1.5

volts, comparable to potassium permanganate.[2][3]

Applications in Synthesis
Potassium bromate serves as a versatile reagent in organic synthesis, primarily as an oxidizing

agent.

Oxidation of Aldehydes: A combination of potassium bromate and potassium bromide in the

presence of an acid catalyst can be used for the efficient oxidation of aromatic aldehydes to

their corresponding carboxylic acids.[6]

Generation of Bromine in situ: In acidic solutions, potassium bromate reacts with bromide

ions to generate bromine in situ, which can then be used for various bromination reactions.

[7] The reaction is as follows:
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BrO₃⁻ + 5Br⁻ + 6H⁺ → 3Br₂ + 3H₂O

Synthesis of α-Aminophosphonates: While not a direct reagent in the primary reaction, the

broader context of synthesizing α-aminophosphonates often involves various reagents and

catalysts.[8][9][10][11] Brominated starting materials are sometimes used in these

syntheses, highlighting the importance of brominating agents in preparing precursors for

such reactions.[8][9]

Experimental Workflow: Oxidation of Aromatic Aldehydes

The following diagram illustrates a general workflow for the oxidation of aromatic aldehydes

using a potassium bromate-bromide reagent.

Caption: General workflow for the oxidation of aromatic aldehydes.

Comparison and Conclusion
A direct experimental comparison between hexaaquaaluminum(III) bromate and potassium

bromate in synthesis is not feasible due to the lack of available data for the aluminum

compound. Potassium bromate is a well-characterized and versatile oxidizing agent with

established protocols for its synthesis and application.

For researchers and drug development professionals, potassium bromate remains a reliable

choice for reactions requiring a strong oxidizing agent, particularly for the conversion of

aldehydes to carboxylic acids and for in situ bromine generation.

Further research into the synthesis and reactivity of hexaaquaaluminum(III) bromate is

necessary to determine its potential utility in synthetic chemistry and to enable a meaningful

comparison with established reagents like potassium bromate. Until such data becomes

available, potassium bromate is the recommended and well-supported option.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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